Cas no 1251682-63-9 (N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide)

N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide is a synthetic organic compound featuring a benzamide core substituted with a difluorophenylmethyl group and a furanyl-thiazolyl methoxy moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for biologically active molecules. The presence of fluorine atoms may enhance metabolic stability and binding affinity, while the furan-thiazole component could contribute to interactions with biological targets. This compound is of interest for research applications, including drug discovery and development, where its unique heterocyclic framework may serve as a key intermediate or pharmacophore in the design of novel therapeutics.
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide structure
1251682-63-9 structure
Product Name:N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
CAS No:1251682-63-9
MF:C22H16F2N2O3S
MW:426.435851097107
CID:5848203
PubChem ID:49670134
Update Time:2025-10-31

N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[(2,6-difluorophenyl)methyl]-4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy]benzamide
    • N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
    • VU0530385-1
    • N-(2,6-difluorobenzyl)-4-((4-(furan-2-yl)thiazol-2-yl)methoxy)benzamide
    • 1251682-63-9
    • AKOS024530139
    • F6041-0644
    • Inchi: 1S/C22H16F2N2O3S/c23-17-3-1-4-18(24)16(17)11-25-22(27)14-6-8-15(9-7-14)29-12-21-26-19(13-30-21)20-5-2-10-28-20/h1-10,13H,11-12H2,(H,25,27)
    • InChI Key: JYMBRIMSGYIWEN-UHFFFAOYSA-N
    • SMILES: C(NCC1=C(F)C=CC=C1F)(=O)C1=CC=C(OCC2=NC(C3=CC=CO3)=CS2)C=C1

Computed Properties

  • Exact Mass: 426.08496987g/mol
  • Monoisotopic Mass: 426.08496987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 92.6Ų

N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6041-0644-2μmol
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
2μmol
$57.0 2023-09-09
Life Chemicals
F6041-0644-5μmol
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
5μmol
$63.0 2023-09-09
Life Chemicals
F6041-0644-10μmol
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
10μmol
$69.0 2023-09-09
Life Chemicals
F6041-0644-20μmol
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6041-0644-1mg
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
1mg
$54.0 2023-09-09
Life Chemicals
F6041-0644-2mg
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
2mg
$59.0 2023-09-09
Life Chemicals
F6041-0644-3mg
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
3mg
$63.0 2023-09-09
Life Chemicals
F6041-0644-4mg
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
4mg
$66.0 2023-09-09
Life Chemicals
F6041-0644-5mg
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
5mg
$69.0 2023-09-09
Life Chemicals
F6041-0644-10mg
N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide
1251682-63-9
10mg
$79.0 2023-09-09

Additional information on N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide

Introduction to N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide (CAS No. 1251682-63-9)

N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1251682-63-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists.

The compound's name highlights several critical structural motifs: the 2,6-difluorophenyl group, the furan-2-yl moiety, and the 1,3-thiazol-2-yl ring system. These components are strategically positioned to interact with biological targets in a manner that could lead to therapeutic effects. The presence of the 4-(furan-2-yl)-1,3-thiazol-2-yl methoxy group further enhances its potential as a pharmacophore by introducing additional binding pockets and hydrogen bonding capabilities.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,6-difluorophenyl group in N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide is a prime example of such a fluorinated moiety. Studies have shown that fluorine atoms can significantly alter the electronic properties of molecules, leading to increased lipophilicity and better cell membrane penetration. This characteristic makes fluorinated compounds particularly valuable in the design of drugs that need to traverse biological membranes efficiently.

The thiazole ring is another important structural feature of this compound. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the 1,3-thiazol-2-yl ring system allows for interactions with various biological targets, making it a versatile scaffold for drug development. Additionally, the methoxy group attached to the benzamide moiety provides another potential site for interaction with biological receptors.

Furan derivatives have also been extensively studied for their pharmacological properties. The furan-2-yl group in this compound can participate in hydrogen bonding and π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. These interactions are crucial for designing molecules that can effectively modulate biological pathways without off-target effects.

The combination of these structural elements makes N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methoxy}benzamide a promising candidate for further investigation in drug discovery. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for developing new therapeutic agents. Its unique structure suggests that it may have applications in treating various diseases by modulating specific biological pathways.

In recent studies, researchers have been focusing on developing novel compounds that can target emerging therapeutic areas such as oncology and neurodegenerative diseases. The structural features of N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan-2-yl)-1,3-thiazol-2-y]}methoxybenzamide make it an attractive candidate for these applications. For instance, its ability to interact with multiple binding sites on biological targets suggests that it could be used to develop drugs with synergistic effects or to overcome resistance mechanisms associated with existing treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the structure of the molecule for further optimization.

The pharmacological evaluation of N-[(2,6-difluorophenyl)methyl]-4-{[4-(furan)]methyl}-1[[1,3-thiazolo5]yloxy]benzamide has been conducted using various in vitro and in vivo models. Preliminary results indicate that this compound exhibits promising activity against several disease-related targets. For example, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and on receptors implicated in neurodegenerative disorders. These findings suggest that further investigation is warranted to fully understand its therapeutic potential.

The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. N-[(23

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.